2-(4-Morpholinyl)ethyl 3-nitrobenzoate
Description
2-(4-Morpholinyl)ethyl 3-nitrobenzoate is an aromatic ester derivative characterized by a 3-nitrobenzoate core linked to a 4-morpholinylethyl ester group. The morpholinyl group, a six-membered ring containing one oxygen and one nitrogen atom, enhances polarity and may improve solubility in polar solvents compared to simpler esters. Its molecular formula is C₁₃H₁₆N₂O₅, with a molecular weight of 280.28 g/mol .
Properties
Molecular Formula |
C13H16N2O5 |
|---|---|
Molecular Weight |
280.28g/mol |
IUPAC Name |
2-morpholin-4-ylethyl 3-nitrobenzoate |
InChI |
InChI=1S/C13H16N2O5/c16-13(11-2-1-3-12(10-11)15(17)18)20-9-6-14-4-7-19-8-5-14/h1-3,10H,4-9H2 |
InChI Key |
OTBNMAAXJXOFLU-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCOC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Canonical SMILES |
C1COCCN1CCOC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Comparative Properties of Key Compounds
*Solubility inferred from structural analogs.
Research Implications and Gaps
- Physicochemical Data : Empirical measurements of solubility, melting point, and stability for this compound are needed.
- Synthetic Applications : The morpholinyl ethyl group’s impact on ester hydrolysis kinetics warrants study for prodrug design.
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